Cas no 590410-65-4 (5-hydroxy-1,3-dimethyl-1H-pyrazole-4-carbaldehyde)

5-Hydroxy-1,3-dimethyl-1H-pyrazole-4-carbaldehyde is a versatile heterocyclic compound featuring a pyrazole core substituted with hydroxyl, methyl, and formyl functional groups. Its structural properties make it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The presence of both hydroxyl and aldehyde groups allows for further functionalization, enabling the synthesis of diverse derivatives. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its well-defined reactivity profile makes it suitable for use in condensation, cyclization, and other key transformations. Researchers value this compound for its utility in developing biologically active molecules and complex heterocyclic frameworks.
5-hydroxy-1,3-dimethyl-1H-pyrazole-4-carbaldehyde structure
590410-65-4 structure
Product Name:5-hydroxy-1,3-dimethyl-1H-pyrazole-4-carbaldehyde
CAS No:590410-65-4
MF:C6H8N2O2
MW:140.139921188354
MDL:MFCD11106311
CID:1017635
PubChem ID:20576616
Update Time:2025-06-08

5-hydroxy-1,3-dimethyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxaldehyde, 5-hydroxy-1,3-dimethyl- (9CI)
    • 5-hydroxy-1,3-dimethyl-1H-pyrazole-4-carbaldehyde
    • SCHEMBL14346053
    • 590410-65-4
    • 1H-Pyrazole-4-carboxaldehyde, 5-hydroxy-1,3-dimethyl-
    • DB-267992
    • SCHEMBL4444015
    • MDL: MFCD11106311
    • Inchi: 1S/C6H8N2O2/c1-4-5(3-9)6(10)8(2)7-4/h3,7H,1-2H3
    • InChI Key: XWJXIIYZIYXSGB-UHFFFAOYSA-N
    • SMILES: O=C1C(C=O)=C(C)NN1C

Computed Properties

  • Exact Mass: 140.059
  • Monoisotopic Mass: 140.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.4A^2
  • XLogP3: 0

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Additional information on 5-hydroxy-1,3-dimethyl-1H-pyrazole-4-carbaldehyde

Recent Advances in the Study of 5-hydroxy-1,3-dimethyl-1H-pyrazole-4-carbaldehyde (CAS: 590410-65-4)

5-hydroxy-1,3-dimethyl-1H-pyrazole-4-carbaldehyde (CAS: 590410-65-4) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive compounds, particularly those targeting inflammatory and infectious diseases. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

One of the most notable advancements in the study of 5-hydroxy-1,3-dimethyl-1H-pyrazole-4-carbaldehyde is its role in the synthesis of novel antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. The researchers utilized a combination of computational modeling and in vitro assays to identify the structural features responsible for its efficacy, paving the way for the design of next-generation antibiotics.

In addition to its antimicrobial properties, 5-hydroxy-1,3-dimethyl-1H-pyrazole-4-carbaldehyde has shown promise as an anti-inflammatory agent. A recent preprint on bioRxiv reported that this compound inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. The study further elucidated the molecular mechanism underlying this effect, suggesting that the compound interacts with key signaling pathways involved in the inflammatory response. These findings open new avenues for the development of anti-inflammatory drugs with improved safety profiles.

The synthetic accessibility of 5-hydroxy-1,3-dimethyl-1H-pyrazole-4-carbaldehyde has also been a focus of recent research. A 2022 paper in Organic Letters described an efficient, one-pot synthesis method that significantly reduces the number of steps and improves yield compared to traditional approaches. This methodological advancement is expected to facilitate large-scale production and further exploration of the compound's applications in medicinal chemistry.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 5-hydroxy-1,3-dimethyl-1H-pyrazole-4-carbaldehyde derivatives. Issues such as poor solubility and metabolic instability have been identified as potential barriers to clinical translation. Ongoing research is addressing these limitations through structural modifications and formulation strategies, as highlighted in a 2023 review article in Drug Discovery Today.

In conclusion, 5-hydroxy-1,3-dimethyl-1H-pyrazole-4-carbaldehyde (CAS: 590410-65-4) represents a valuable scaffold in the development of novel therapeutic agents. Its diverse biological activities and synthetic versatility make it a compelling subject for future research. Continued efforts to optimize its properties and explore new applications are likely to yield significant contributions to the fields of chemical biology and drug discovery.

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